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Compound of Interest

Compound Name:
N-(5-bromopyridin-2-

yl)methanesulfonamide

Cat. No.: B183437 Get Quote

This technical guide provides a comprehensive overview of N-(5-bromopyridin-2-
yl)methanesulfonamide, including its chemical identity, physicochemical properties, a detailed

experimental protocol for its synthesis, and a discussion of its potential biological significance

based on related compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Chemical Identity and Synonyms
The compound of interest is chemically identified as N-(5-bromopyridin-2-
yl)methanesulfonamide.[1] It is a sulfonamide derivative containing a bromopyridine moiety.

IUPAC Name: N-(5-bromopyridin-2-yl)methanesulfonamide

Synonyms:

N-(5-bromo-2-pyridinyl)methanesulfonamide[1]

N-(5-bromo-2-pyridyl)methanesulfonamide[1]

Methanesulfonamide, N-(5-bromo-2-pyridinyl)-[1]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b183437?utm_src=pdf-interest
https://www.benchchem.com/product/b183437?utm_src=pdf-body
https://www.benchchem.com/product/b183437?utm_src=pdf-body
https://www.benchchem.com/product/b183437?utm_src=pdf-body
https://www.benchchem.com/product/b183437?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11884758.htm
https://www.benchchem.com/product/b183437?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11884758.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11884758.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11884758.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the known and predicted physicochemical properties of N-(5-bromopyridin-2-
yl)methanesulfonamide is presented in Table 1. It is important to note that some of these

properties are predicted and have not been experimentally verified.

Property Value Source

Molecular Formula C₆H₇BrN₂O₂S [1]

Molecular Weight 251.1 g/mol [1]

CAS Number 89466-22-8 [1]

Appearance White to off-white solid [1]

Boiling Point (Predicted) 347.5 ± 52.0 °C [1]

Density (Predicted) 1.802 ± 0.06 g/cm³ [1]

pKa (Predicted) 5.74 ± 0.10 [1]

Storage Temperature 2-8°C [1]

Synthesis of N-(5-bromopyridin-2-
yl)methanesulfonamide
While a specific, detailed experimental protocol for the synthesis of N-(5-bromopyridin-2-
yl)methanesulfonamide is not readily available in published literature, a plausible synthetic

route can be derived from general methods for the synthesis of N-pyridinyl

methanesulfonamides. The following protocol is a representative example based on the

reaction of an aminopyridine with methanesulfonyl chloride.

Proposed Experimental Protocol
Reaction: The synthesis involves the reaction of 2-amino-5-bromopyridine with

methanesulfonyl chloride in the presence of a base, such as pyridine, in an appropriate solvent

like dichloromethane.

Materials:

2-amino-5-bromopyridine
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Methanesulfonyl chloride

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate

Hexanes

Procedure:

To a stirred solution of 2-amino-5-bromopyridine (1.0 eq) in anhydrous dichloromethane

(DCM) under an inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.1 eq).

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring

the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer. Wash the organic layer sequentially with saturated aqueous

sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexanes, to yield N-(5-bromopyridin-2-
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yl)methanesulfonamide.

Synthetic Workflow Diagram
The proposed synthetic workflow is illustrated in the following diagram generated using

Graphviz.

2-amino-5-bromopyridine +
methanesulfonyl chloride +

pyridine (base)

Reaction at 0°C to rt

in

Anhydrous Dichloromethane (DCM)

Aqueous Workup
(H₂O, NaHCO₃, Brine)

Quench & Extract Flash Column ChromatographyCrude Product N-(5-bromopyridin-2-yl)methanesulfonamidePure Product

Click to download full resolution via product page

Proposed synthesis of N-(5-bromopyridin-2-yl)methanesulfonamide.

Potential Biological Significance
Specific biological activity and mechanism of action data for N-(5-bromopyridin-2-
yl)methanesulfonamide are not currently available in the public domain. However, the

structural motifs present in this molecule, namely the sulfonamide and bromopyridine groups,

are found in numerous compounds with a wide range of biological activities.

Sulfonamides: The sulfonamide functional group is a well-known pharmacophore present in

a variety of therapeutic agents.[2] These include antibacterial drugs (sulfa drugs), diuretics,

anticonvulsants, and anti-inflammatory agents.[3] The antibacterial action of sulfonamides

typically involves the inhibition of dihydropteroate synthase, an enzyme crucial for folate

synthesis in bacteria.[2]

Pyridine Derivatives: The pyridine ring is a common scaffold in medicinal chemistry.

Aminopyridine derivatives, in particular, have been investigated for a diverse array of

pharmacological activities, including anti-inflammatory, antibacterial, antiviral, and

anticonvulsant properties.[4]
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Given the presence of both the sulfonamide and bromopyridine moieties, it is plausible that N-
(5-bromopyridin-2-yl)methanesulfonamide could exhibit biological activity. Further research,

including in vitro and in vivo screening, is necessary to elucidate its specific pharmacological

profile and potential therapeutic applications.

Conclusion
N-(5-bromopyridin-2-yl)methanesulfonamide is a readily synthesizable compound with

potential for biological activity based on its structural components. This guide provides the

fundamental chemical and physical information for this molecule, along with a detailed,

plausible synthetic protocol. While there is a lack of specific biological data for this compound,

the known activities of related sulfonamide and pyridine derivatives suggest that it may be a

valuable candidate for further investigation in drug discovery programs. Future research should

focus on its synthesis, characterization, and comprehensive biological evaluation to determine

its mechanism of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

